Cas no 2172479-03-5 (6-bromo-4-chloro-2-(trifluoromethyl)-1,3-benzothiazole)

• Product Name: 6-bromo-4-chloro-2-(trifluoromethyl)-1,3-benzothiazole
• CAS No: 2172479-03-5
• MF: C₈H₂BrClF₃NS
• MW: 316.525389194489
• CID: 6126140
• PubChem ID: 165571666
• Update Time: 2025-05-19

6-bromo-4-chloro-2-(trifluoromethyl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 6-bromo-4-chloro-2-(trifluoromethyl)-1,3-benzothiazole
• 2172479-03-5
• EN300-1613153

• Inchi： 1S/C8H2BrClF3NS/c9-3-1-4(10)6-5(2-3)15-7(14-6)8(11,12)13/h1-2H
• InChI Key： TWXKRAZHRYZPCO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)SC(C(F)(F)F)=N2)Cl

Computed Properties

• Exact Mass: 314.87319g/mol
• Monoisotopic Mass: 314.87319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 41.1Ų

Additional information on 6-bromo-4-chloro-2-(trifluoromethyl)-1,3-benzothiazole

Introduction to 6-bromo-4-chloro-2-(trifluoromethyl)-1,3-benzothiazole (CAS No. 2172479-03-5)

6-bromo-4-chloro-2-(trifluoromethyl)-1,3-benzothiazole, identified by the chemical compound code CAS No. 2172479-03-5, is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural framework and potential biological activities. This compound belongs to the benzothiazole class, a scaffold widely recognized for its pharmacological significance, particularly in the development of drugs targeting various diseases, including cancer, infectious diseases, and inflammatory conditions.

The structural composition of 6-bromo-4-chloro-2-(trifluoromethyl)-1,3-benzothiazole incorporates several key functional groups that contribute to its unique chemical properties and reactivity. The presence of bromine and chlorine substituents at the 6th and 4th positions, respectively, enhances its electrophilicity, making it a valuable intermediate in synthetic chemistry. Additionally, the trifluoromethyl group at the 2nd position introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel benzothiazole derivatives with enhanced pharmacological profiles. The compound 6-bromo-4-chloro-2-(trifluoromethyl)-1,3-benzothiazole has been explored as a precursor in the synthesis of various bioactive molecules. Its bromo and chloro substituents make it an attractive candidate for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are commonly employed in medicinal chemistry to introduce aryl or amino groups into complex molecular structures.

One of the most compelling aspects of 6-bromo-4-chloro-2-(trifluoromethyl)-1,3-benzothiazole is its potential as a lead compound in drug discovery. Studies have demonstrated that benzothiazole derivatives exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of substituents in 6-bromo-4-chloro-2-(trifluoromethyl)-1,3-benzothiazole may confer unique interactions with biological targets, making it a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of small molecules like 6-bromo-4-chloro-2-(trifluoromethyl)-1,3-benzothiazole with high precision. These computational studies have helped identify key interactions between the compound and potential target proteins, providing insights into how it might modulate cellular processes. For instance, molecular docking simulations have suggested that this molecule could interact with enzymes involved in signal transduction pathways relevant to cancer progression.

The agrochemical industry has also shown interest in 6-bromo-4-chloro-2-(trifluoromethyl)-1,3-benzothiazole due to its structural features that are commonly found in herbicides and fungicides. The electron-withdrawing nature of the trifluoromethyl group and the presence of halogen atoms enhance its ability to disrupt metabolic pathways in pests and weeds. Ongoing research aims to optimize this compound for use as an active ingredient in environmentally sustainable agricultural solutions.

From a synthetic chemistry perspective, 6-bromo-4-chloro-2-(trifluoromethyl)-1,3-benzothiazole serves as a versatile building block for constructing more complex molecules. Its reactivity allows for the introduction of diverse functional groups at multiple positions on the benzothiazole core. This flexibility has been exploited in the synthesis of novel therapeutic agents where precise control over molecular architecture is crucial for achieving desired pharmacological effects.

The development of new synthetic methodologies has further expanded the applications of 6-bromo-4-chloro-2-(trifluoromethyl)-1,3-benzothiazole. For example, transition-metal-catalyzed reactions have enabled efficient transformations of this compound into more intricate structures with minimal side products. These advancements have not only improved the efficiency of drug synthesis but also opened up new possibilities for designing molecules with tailored biological activities.

In conclusion,6-bromo-4-chloro-2-(trifluoromethyl)-1,3-benzothiazole (CAS No. 2172479-03-5) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it an excellent candidate for further exploration as a lead compound or intermediate in synthetic chemistry. As research continues to uncover new applications for this molecule,6-bromo-4-chloro-2-(trifluoromethyl)-1,3-benzothiazole is poised to play a crucial role in the development of innovative solutions across multiple industries.